Cas no 810686-06-7 (4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)-)

810686-06-7 structure
Product name:4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)-
CAS No:810686-06-7
MF:C14H17ClO2
MW:252.736583471298
CID:3308390
4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)- Chemical and Physical Properties
Names and Identifiers
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- 4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)-
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- Inchi: 1S/C14H17ClO2/c1-10(2)8-12(15)14(17)9-13(16)11-6-4-3-5-7-11/h3-8,10,13,16H,9H2,1-2H3/b12-8-/t13-/m1/s1
- InChI Key: DSSBJTADUQPLDG-LLBKUYECSA-N
- SMILES: [C@H](O)(C1=CC=CC=C1)CC(=O)/C(/Cl)=C/C(C)C
Experimental Properties
- Density: 1.139±0.06 g/cm3(Predicted)
- Boiling Point: 397.8±42.0 °C(Predicted)
- pka: 13.45±0.20(Predicted)
4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)- Related Literature
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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